Cas no 2386662-96-8 (5-Iodo-1-methyl-1H-imidazol-2-amine)

• Product Name: 5-Iodo-1-methyl-1H-imidazol-2-amine
• CAS No: 2386662-96-8
• MF: C₄H₆IN₃
• MW: 223.015012264252
• CID: 5887301
• Update Time: 2025-06-15

5-Iodo-1-methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-1-methyl-1H-imidazol-2-amine

• Inchi： 1S/C4H6IN3/c1-8-3(5)2-7-4(8)6/h2H,1H3,(H2,6,7)
• InChI Key： WOHLDUDNDSYLJV-UHFFFAOYSA-N
• SMILES： C1(N)N(C)C(I)=CN=1

Experimental Properties

• Density: 2.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 347.0±34.0 °C(Predicted)
• pka: 6.78±0.25(Predicted)

Additional information on 5-Iodo-1-methyl-1H-imidazol-2-amine

Comprehensive Overview of 5-Iodo-1-methyl-1H-imidazol-2-amine (CAS No. 2386662-96-8): Properties, Applications, and Industry Insights

5-Iodo-1-methyl-1H-imidazol-2-amine (CAS No. 2386662-96-8) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This imidazole derivative contains an iodine substituent at the 5-position and an amino group at the 2-position, making it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in medicinal chemistry, particularly for designing kinase inhibitors and antimicrobial agents.

The compound's molecular formula (C₄H₆IN₃) and precise molecular weight (223.01 g/mol) make it ideal for structure-activity relationship (SAR) studies. Its iodo-functional group enables versatile cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are critical in modern organic synthesis. Recent publications highlight its utility in developing targeted therapies, aligning with the growing demand for precision medicine solutions.

From a synthetic chemistry perspective, 5-Iodo-1-methyl-1H-imidazol-2-amine serves as a key precursor for N-heterocyclic carbene (NHC) ligands, which are pivotal in catalysis research. Its stability under various reaction conditions makes it preferable for high-throughput screening platforms. Industry trends show rising interest in such functionalized imidazoles for bioconjugation and probe development in biochemical assays.

Quality parameters for CAS No. 2386662-96-8 typically include ≥95% HPLC purity with stringent control of heavy metal residues and solvent content, meeting GMP standards for preclinical studies. Analytical techniques like NMR spectroscopy (¹H, ¹³C) and LC-MS are essential for characterization, addressing the pharmaceutical industry's focus on compound verification and batch consistency.

Environmental and green chemistry considerations are shaping the synthesis protocols for this compound. Recent patents disclose improved methods using iodination catalysts that reduce waste generation, responding to the sustainability demands in fine chemical production. These advancements align with global initiatives like green pharmaceuticals and atom economy optimization.

Market analyses indicate growing procurement of 5-Iodo-1-methyl-1H-imidazol-2-amine by contract research organizations (CROs) for fragment-based drug design. Its compatibility with automated synthesis platforms positions it as a strategic material for combinatorial chemistry libraries. The compound's logP value and solubility profile also make it suitable for bioavailability enhancement studies.

Emerging applications include its use in fluorescent labeling and molecular imaging probes, capitalizing on the iodine atom's radiopaque properties. This intersects with the expanding diagnostic imaging sector, where researchers seek novel contrast agents. Additionally, its potential in metal-organic frameworks (MOFs) design is being investigated for gas storage applications.

Storage recommendations for CAS No. 2386662-96-8 emphasize protection from light sensitivity at 2-8°C under inert atmosphere, following chemical stability best practices. Safety data sheets highlight standard laboratory handling precautions, with particular attention to personal protective equipment (PPE) requirements during scale-up processes.

The intellectual property landscape shows increasing patent filings incorporating this compound, particularly in biopharmaceutical innovations. Its structure-property relationships are being computationally modeled using AI-driven drug discovery platforms, reflecting the industry's shift toward digital chemistry tools. This synergy between experimental and in silico methods accelerates lead optimization workflows.

Future research directions may explore its electrochemical properties for energy storage materials or corrosion inhibitors. The compound's versatility ensures its relevance across multiple high-tech industries, from electronic materials to agricultural science. As regulatory frameworks evolve for specialty chemicals, standardized analytical methods for this imidazole derivative will become increasingly important for quality assurance protocols.